molecular formula C10H11BrS B8552825 4-Bromo-1-(cyclopropylsulfanyl)-2-methylbenzene

4-Bromo-1-(cyclopropylsulfanyl)-2-methylbenzene

Cat. No.: B8552825
M. Wt: 243.17 g/mol
InChI Key: PYJFNOCHGBJBMH-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

4-Bromo-1-(cyclopropylsulfanyl)-2-methylbenzene is a useful research compound. Its molecular formula is C10H11BrS and its molecular weight is 243.17 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C10H11BrS

Molecular Weight

243.17 g/mol

IUPAC Name

4-bromo-1-cyclopropylsulfanyl-2-methylbenzene

InChI

InChI=1S/C10H11BrS/c1-7-6-8(11)2-5-10(7)12-9-3-4-9/h2,5-6,9H,3-4H2,1H3

InChI Key

PYJFNOCHGBJBMH-UHFFFAOYSA-N

Canonical SMILES

CC1=C(C=CC(=C1)Br)SC2CC2

Origin of Product

United States

Synthesis routes and methods

Procedure details

Bromine (0.42 mL) was added to a solution of 1-(cyclopropylsulfanyl)-2-methylbenzene (1.35 g) in acetic acid (10 mL) under ice-cooling, and the mixture was stirred at room temperature for 17 hours. The reaction solution was ice-cooled and a saturated sodium thiosulfate solution and brine were added, followed by extraction with ethyl acetate. The organic layer was dried over anhydrous magnesium sulfate and filtered. The solvent was then evaporated under reduced pressure. The residue was purified by silica gel column chromatography (hexane only) and the solvent was evaporated under reduced pressure. The precipitated solid was filtered and washed with hexane, after which the filtrate was evaporated under reduced pressure. The residue was purified by silica gel column chromatography (hexane only) to give the title compound as a pale yellow oil (1.59 g, 80%).
Quantity
0.42 mL
Type
reactant
Reaction Step One
Quantity
1.35 g
Type
reactant
Reaction Step One
Quantity
10 mL
Type
solvent
Reaction Step One
Name
sodium thiosulfate
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
Name
brine
Quantity
0 (± 1) mol
Type
solvent
Reaction Step Two
Yield
80%

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